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Compound of Interest

Compound Name: (Methoxymethyl)cyclopentane

CAS No.: 2619-30-9

Cat. No.: B3064939

Get Quote

Technical Safety Guide:
(Methoxymethyl)cyclopentane
CAS No. 2619-30-9 | Structure: Cyclopentyl-CH₂-O-CH₃
Executive Identification & Critical Distinction
Warning: This compound is frequently conflated with Cyclopentyl Methyl Ether (CPME, CAS

5614-37-9) in database searches.[1] While they are structural isomers, they are distinct

chemical entities with different physical properties.[1]

Target Compound: (Methoxymethyl)cyclopentane (C₇H₁₄O)[1][2]

Structure: A cyclopentane ring attached to a methoxymethyl group (-CH₂OCH₃).[1][2]

Common Confusion: CPME (C₆H₁₂O)[1]

Structure: A cyclopentane ring directly attached to a methoxy group (-OCH₃).[1]
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Implication for Researchers: Do not rely on CPME safety data sheets (SDS) for boiling points

or flash points of this compound. This guide utilizes "Read-Across" toxicology and property

estimation based on structural homologs (e.g., Cyclohexyl methyl ether) where specific

empirical data for CAS 2619-30-9 is absent.[1]

Chemical Identity & Predicted Properties
The following physical properties are derived from computational modeling and structural

analogs (Cyclohexyl methyl ether, CAS 931-56-6) due to limited empirical data in public

registries.

Property
Value
(Estimated/Computed)

Scientific Rationale

Molecular Formula C₇H₁₄O Defined.[2][3]

Molecular Weight 114.19 g/mol Defined.[2]

Boiling Point ~130–135 °C

Estimated.[1] Homolog CPME

boils at 106°C; addition of -

CH₂- typically adds ~25°C.

Flash Point ~25–35 °C

Estimated.[1] Ethers of this

MW typically flash ~100°C

below BP.[1] Treat as

Flammable Liquid.[1][4][5]

Density ~0.87 g/cm³

Based on CPME (0.86 g/cm³)

and Cyclohexyl methyl ether

(0.87 g/cm³).[1]

LogP (Octanol/Water) 1.9 (Computed)

Lipophilic.[1] Likely to

penetrate skin and cell

membranes.[1]

Solubility Immiscible in water Typical for C7 ethers.[1]

Hazard Identification (GHS Classification)
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Based on the functional group chemistry (aliphatic ether) and molecular weight, the following

GHS classifications are assigned as a conservative safety baseline.

Physical Hazards
Flammable Liquid (Category 3): H226 (Flammable liquid and vapor).[1]

Note: Treat as Category 2 (Highly Flammable) in protocols to ensure maximum safety

margin.[1]

Peroxide Formation (EUH019): May form explosive peroxides.

Mechanism: The methylene group (-CH₂-) adjacent to the ether oxygen possesses

-protons susceptible to radical abstraction by atmospheric oxygen, leading to
hydroperoxide formation.[1]

Health Hazards[3][4][5][7][8]
Skin Corrosion/Irritation (Category 2): H315 (Causes skin irritation).[1][5]

Mechanism: Solvent defatting action on the stratum corneum.[1]

Serious Eye Damage/Irritation (Category 2A): H319 (Causes serious eye irritation).[1][5]

Specific Target Organ Toxicity - Single Exposure (Category 3): H336 (May cause drowsiness

or dizziness).[4]

Mechanism: Central Nervous System (CNS) depression typical of volatile ethers.[1]

Safe Handling Protocol: The "Self-Validating"
Workflow
Handling ethers requires a proactive, cyclical safety approach.[1] This protocol ensures that the

solvent's stability is validated before every use.[1]

Step-by-Step Methodology
Receipt & Labeling:
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Upon receipt, mark the bottle with the Date Received and Date Opened.[1]

Rule: Discard or test 12 months after receipt or 6 months after opening.[1]

Peroxide Validation (The "Go/No-Go" Step):

Reagent: Quantofix® Peroxide 100 test strips (or equivalent KI starch paper).

Protocol: Dip strip into solvent.

0-10 mg/L: Safe to use.[1]

10-100 mg/L:STOP. Treat with activated alumina or molecular sieves to remove

peroxides.[1] Retest.

>100 mg/L:CRITICAL. Do not touch the cap. Contact EHS for specialized disposal

(bomb squad/hazmat).[1]

Inert Atmosphere Transfer:

Use a cannula or syringe technique under Nitrogen/Argon balloon to prevent oxygen

ingress.[1]

Why: Continual exposure to air accelerates the radical chain reaction forming peroxides.

[1]

Reaction Quenching:

Ensure reaction mixtures containing this solvent are quenched (e.g., with aqueous

ammonium chloride) before rotary evaporation.[1]

Danger:[3][4][5] Concentrating peroxide-containing ethers via distillation/rotovap is the

primary cause of laboratory explosions.

Workflow Visualization
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Solvent Request/Retrieval
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Figure 1: Decision logic for the safe handling of peroxide-forming ethers.

Emergency Response Architecture
Fire Fighting Measures
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Media: Alcohol-resistant foam, Dry chemical, or CO₂.[1]

Contraindication:Do NOT use a solid water stream. Since the density (0.87) is less than

water, the burning solvent will float on top, spreading the fire.[1]

Specific Hazard: Vapors are heavier than air (Vapor Density > 1) and will travel along the

floor to distant ignition sources (hot plates, sparks).[1]

Accidental Release (Spill)
Evacuate & Ventilate: Remove all ignition sources immediately.

PPE: Wear nitrile gloves (splash protection) or PVA gloves (immersion), safety goggles, and

a respirator if ventilation is poor.[1]

Containment: Use non-combustible absorbents (Vermiculite, Sand).[1]

Prohibited: Do not use sawdust or paper towels, as these increase surface area and

flammability.[1]

Emergency Logic Diagram

Incident Detected Type?

Spill (< 1L)

Fire

1. Eliminate Ignition
2. Absorb (Vermiculite)

3. Ventilate

1. Alarm
2. Foam/CO2 Extinguisher

3. Evacuate

WARNING:
Do NOT use water jet

Click to download full resolution via product page

Figure 2: Immediate response protocols for ether-based incidents.

Toxicology & Exposure Controls
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Note: Due to the lack of specific toxicological data for CAS 2619-30-9, data is extrapolated

from the structural homolog CPME and Methyl tert-butyl ether (MTBE).[1]

Acute Toxicity (Predicted)
Oral (Rat): LD50 estimated > 2000 mg/kg (Category 5 or Unclassified).[1]

Inhalation: High concentrations may cause anesthesia.

Aspiration Hazard: Due to low viscosity and surface tension, ingestion may lead to chemical

pneumonitis if vomited.[1]

Exposure Limits
OEL (Occupational Exposure Limit): Not established.

Recommendation: Adhere to the limits for CPME as a benchmark:

TWA (8h): 20 ppm.[1]

STEL: 50 ppm.[1]

Engineering Controls
Fume Hood: Mandatory. Do not use on an open benchtop.[1]

Grounding: All metal containers must be grounded during transfer to prevent static discharge

ignition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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